Cas no 1977493-48-3 (m-PEG12-amine)

• Product Name: m-PEG12-amine
• CAS No: 1977493-48-3
• MF: C₂₅H₅₃NO₁₂
• MW: 559.687829732895
• MDL: MFCD11041151
• CID: 4632334
• PubChem ID: 51340958
• Update Time: 2025-06-08

m-PEG12-amine Chemical and Physical Properties

Names and Identifiers

• mPEG12-NH2
• mPEG12-amine
• AMINOPOLYETHYLENE GLYCOL 5'000 MONOMETHYL ETHER
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• BCP34421
• Amino polyethylene glycol monomethyl ethe
• m-PEG12-amine
• MeO-peg12-NH2
• 2,5,8,11,14,17,20,23,26,29,32,35-DODECAOXAHEPTATRIACONTAN-37-AMINE
• SCHEMBL2552793
• 80506-64-5
• mPEG-NH2
• 869718-87-6
• s10778
• HY-140227
• mPEG-NH2 average Mw550
• BP-21112
• AKOS027320818
• 1977493-48-3
• C25H53NO12
• mPEG-Amine
• Methyl-PEG12-amine
• MSKSQCLPULZWNO-UHFFFAOYSA-N
• MFCD11041151
• m-dPEG(R)12-amine
• CED49348
• S0603
• CS-0114743
• DA-65625
• Amino polyethylene glycol monomethyl ether-M.W. 750

• MDL： MFCD11041151
• Inchi： 1S/C25H53NO12/c1-27-4-5-29-8-9-31-12-13-33-16-17-35-20-21-37-24-25-38-23-22-36-19-18-34-15-14-32-11-10-30-7-6-28-3-2-26/h2-26H2,1H3
• InChI Key： MSKSQCLPULZWNO-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCN)CCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 559.35677613 g/mol
• Monoisotopic Mass: 559.35677613 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 35
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 137
• Molecular Weight: 559.7

Additional information on m-PEG12-amine

M-PEG12-amine: A Versatile Polyethylene Glycol Derivative in Modern Chemical Biology and Drug Development

M-PEG12-amine, a derivative of polyethylene glycol (PEG) with a molecular formula corresponding to CAS no. 1977493-48-3, represents a cornerstone in the field of pharmaceutical chemistry and bioconjugation. This compound, characterized by a twelve-atom PEG chain terminated with an amine group, has garnered significant attention due to its unique properties and broad applicability in drug delivery systems, biomolecule modification, and diagnostic applications.

The molecular structure of M-PEG12-amine (CAS no. 1977493-48-3) consists of a linear PEG backbone (approximately 12 ethylene oxide units) functionalized with a primary amine at one end. This configuration imparts several advantageous characteristics, including solubility in both aqueous and organic solvents, biocompatibility, and resistance to enzymatic degradation. These features make it an ideal candidate for a wide range of applications where stability and compatibility with biological systems are paramount.

In recent years, the use of PEGylated compounds has revolutionized the pharmaceutical industry. PEGylation, the process of covalently attaching PEG chains to therapeutic proteins or small molecules, enhances their pharmacokinetic profiles by increasing circulation time, reducing immunogenicity, and improving bioavailability. Among these PEG derivatives, M-PEG12-amine stands out due to its moderate molecular weight and the presence of an amine group, which facilitates further chemical modifications. This versatility has been leveraged in the development of novel drug delivery systems, where M-PEG12-amine serves as a linker or cross-linking agent.

One of the most compelling applications of M-PEG12-amine is in the field of targeted drug delivery. By conjugating therapeutic agents to M-PEG12-amine, researchers can enhance the specificity of drug delivery to target tissues or cells while minimizing off-target effects. For instance, recent studies have demonstrated the efficacy of PEGylated nanoparticles functionalized with M-PEG12-amine in delivering anticancer agents directly to tumor sites. The prolonged circulation time afforded by PEGylation allows for repeated dosing intervals, improving patient compliance and therapeutic outcomes.

The amine functionality of M-PEG12-amine (CAS no. 1977493-48-3) also makes it an invaluable tool for biomolecule conjugation. Researchers have utilized this compound to modify antibodies, peptides, and other biologics for enhanced stability and functionality. In particular, site-specific PEGylation using M-PEG12-amine has been shown to improve the pharmacokinetics of monoclonal antibodies without compromising their binding affinity or biological activity. This approach has been particularly successful in extending the half-life of biologics while maintaining their efficacy.

Diagnostic applications have also benefited from the use of M-PEG12-amine. Functionalized with appropriate targeting ligands or imaging agents, PEGylated conjugates can be employed in magnetic resonance imaging (MRI), positron emission tomography (PET), and other imaging modalities for early disease detection and monitoring. The stealth properties conferred by PEGylation reduce nonspecific binding to healthy tissues, allowing for clearer visualization of pathological lesions.

The synthesis of M-PEG12-amine (CAS no. 1977493-48-3) typically involves the controlled polymerization of ethylene oxide followed by end-capping with an amine group. Advances in synthetic methodologies have enabled the production of high-purity grades suitable for pharmaceutical applications. Techniques such as living polymerization ensure precise control over molecular weight distribution and functionality, critical factors for achieving optimal performance in biological systems.

Recent research has further expanded the utility of M-PEG12-amine into novel therapeutic modalities. For example, studies have explored its use as a component in mRNA vaccine formulations to enhance stability and delivery efficiency. The hydrophilic nature of PEG chains improves mRNA protection from degradation while facilitating cellular uptake via endocytic pathways. Additionally, M-PEG12-amine has been investigated as a linker in antibody-drug conjugates (ADCs), where its stability and biocompatibility contribute to improved therapeutic efficacy.

The impact of M-PEG12-amine extends beyond traditional pharmaceutical applications into emerging fields such as tissue engineering and regenerative medicine. By modifying scaffolds or growth factors with this compound, researchers aim to enhance cell retention and controlled release profiles in tissue regeneration strategies. The biocompatibility and tunable properties make M-PEG12-amine a promising candidate for developing next-generation biomaterials.

Regulatory considerations play a crucial role in the adoption of M-PEG12-amine (CAS no. 1977493-48-3) in clinical settings. Given its widespread use in therapeutics, regulatory agencies require rigorous characterization and validation to ensure safety and efficacy. Manufacturers must comply with guidelines set forth by agencies such as the FDA and EMA, which mandate thorough toxicological studies and clinical trials before approval for human use.

Future directions for research on M-PEG12-amime include exploring novel conjugation strategies that leverage its unique chemical properties. Innovations such as click chemistry approaches could enable more efficient and site-specific modifications without compromising molecular integrity. Additionally, advances in nanotechnology may unlock new possibilities for using M-Peg12-amime as a building block for multifunctional nanocarriers capable of simultaneous drug delivery and diagnostic imaging.

In conclusion, M-Peg12-amime, corresponding to CAS no., is a versatile polyethylene glycol derivative that has significantly impacted various aspects of chemical biology and drug development。 Its unique structural features—moderate molecular weight、biocompatibility、and functionalizable amine group—make it indispensable for targeted drug delivery、biomolecule modification、and diagnostic applications。 As research continues to uncover new possibilities，the role của this compound is expected to expand further，driving innovation across multiple scientific disciplines。